Cas no 30753-13-0 (Benzoic acid, hydroxypropyl-)

Benzoic acid, hydroxypropyl- structure
Benzoic acid, hydroxypropyl- structure
Product Name:Benzoic acid, hydroxypropyl-
CAS No:30753-13-0
MF:C10H12O3
MW:180.200483322144
CID:1444400
PubChem ID:14642628
Update Time:2025-04-20

Benzoic acid, hydroxypropyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, hydroxypropyl-
    • 2-(3-hydroxypropyl)benzoic acid
    • 30753-13-0
    • hydroxypropyl benzoic acid
    • SCHEMBL5806456
    • DTXSID00562512
    • Inchi: 1S/C10H12O3/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-2,4,6,11H,3,5,7H2,(H,12,13)
    • InChI Key: ZEWXCLJYPTYVFQ-UHFFFAOYSA-N
    • SMILES: OCCCC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 180.07866
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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